Cas no 66827-11-0 (diethyl 2-(diethoxyphosphoryl)hexanedioate)

• Product name: diethyl 2-(diethoxyphosphoryl)hexanedioate
• CAS No: 66827-11-0
• MF: C₁₄H₂₇O₇P
• MW: 338.33378
• CID: 881356
• PubChem ID: 281208

diethyl 2-(diethoxyphosphoryl)hexanedioate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-(diethoxyphosphoryl)hexanedioate
• diethyl 2-diethoxyphosphorylhexanedioate
• 1,4-Bis-ethoxycarbonyl-butan-1-phosphonsaeure-diethylester
• AC1L5U01
• AC1Q6SQQ
• AG-J-56958
• AR-1J1823
• CTK5C5276
• Hexanedioic acid, 2-(diethoxyphosphinyl)-, diethyl ester
• NSC133827
• NSC-133827
• 66827-11-0
• DTXSID50299947

• Inchi： InChI=1S/C14H27O7P/c1-5-18-13(15)11-9-10-12(14(16)19-6-2)22(17,20-7-3)21-8-4/h12H,5-11H2,1-4H3
• InChI Key： ITWGVISSEZQABA-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCCC(C(=O)OCC)P(=O)(OCC)OCC

Computed Properties

• Exact Mass: 338.14951
• Monoisotopic Mass: 338.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.113
• Boiling Point: 411.3°C at 760 mmHg
• Flash Point: 216°C
• Refractive Index: 1.444
• PSA: 88.13
• LogP: 2.91760